Cas no 884495-30-1 (5-fluoro-2-methoxypyridine-4-carboxylic acid)
884495-30-1 structure
Product Name:5-fluoro-2-methoxypyridine-4-carboxylic acid
CAS No:884495-30-1
MF:C7H6FNO3
MW:171.125845432281
MDL:MFCD08277267
CID:706753
PubChem ID:44754853
Update Time:2024-10-26
5-fluoro-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2-methoxyisonicotinic acid
- 5-fluoro-2-methoxy-4-Pyridinecarboxylic acid
- 5-fluoro-2-methoxypyridine-4-carboxylic acid
- 5-Fluoro-2-MethoxyisonicotinicAcid
- PubChem17143
- CKSDXJOTYUMLJF-UHFFFAOYSA-N
- 4136AC
- AK101055
- 5-fluoro-2-methoxy-pyridine-4-carboxylic acid
- 5-fluoro-2-methoxyisonicotinic acid, AldrichCPR
- 5-Fluoro-2-methoxy-4-pyridinecarboxylic acid (ACI)
- MFCD08277267
- SCHEMBL3938101
- DS-3669
- AC-33354
- DB-027596
- SY239984
- AKOS006285012
- CS-D0436
- EN300-104426
- 884495-30-1
- DTXSID60660548
-
- MDL： MFCD08277267
- Inchi： 1S/C7H6FNO3/c1-12-6-2-4(7(10)11)5(8)3-9-6/h2-3H,1H3,(H,10,11)
- InChI Key： CKSDXJOTYUMLJF-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=CN=C(OC)C=1)O
Computed Properties
- Exact Mass: 171.03300
- Monoisotopic Mass: 171.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4
- XLogP3: 0.8
Experimental Properties
- Density: 1.386
- Boiling Point: 372℃
- Flash Point: 179℃
- Refractive Index: 1.527
- PSA: 59.42000
- LogP: 0.92750
5-fluoro-2-methoxypyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM681-250mg |
5-fluoro-2-methoxypyridine-4-carboxylic acid |
884495-30-1 | 95+% | 250mg |
1069CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM681-100mg |
5-fluoro-2-methoxypyridine-4-carboxylic acid |
884495-30-1 | 95+% | 100mg |
513CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM681-1g |
5-fluoro-2-methoxypyridine-4-carboxylic acid |
884495-30-1 | 95+% | 1g |
1832.0CNY | 2021-07-12 | |
| Alichem | A025020177-250mg |
5-Fluoro-2-methoxy-4-pyridinecarboxylic acid |
884495-30-1 | 97% | 250mg |
$734.40 | 2023-08-31 | |
| Alichem | A025020177-500mg |
5-Fluoro-2-methoxy-4-pyridinecarboxylic acid |
884495-30-1 | 97% | 500mg |
$940.80 | 2023-08-31 | |
| Alichem | A025020177-1g |
5-Fluoro-2-methoxy-4-pyridinecarboxylic acid |
884495-30-1 | 97% | 1g |
$1713.60 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM681-50mg |
5-fluoro-2-methoxypyridine-4-carboxylic acid |
884495-30-1 | 95+% | 50mg |
239.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM681-200mg |
5-fluoro-2-methoxypyridine-4-carboxylic acid |
884495-30-1 | 95+% | 200mg |
600.0CNY | 2021-07-12 | |
| Chemenu | CM132264-1g |
5-fluoro-2-methoxyisonicotinic acid |
884495-30-1 | 95% | 1g |
$281 | 2021-08-05 | |
| Chemenu | CM132264-5g |
5-fluoro-2-methoxyisonicotinic acid |
884495-30-1 | 95% | 5g |
$842 | 2021-08-05 |
5-fluoro-2-methoxypyridine-4-carboxylic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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